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Compound of Interest

2-(Tert-butoxycarbonylamino)-2-
Compound Name:
cyclopropylacetic acid

CAS No.: 54256-41-6

Cat. No.: B1344229

Get Quote

Compound Identity & Structural Context

Boc-L-cyclopropylglycine is a non-proteinogenic amino acid derivative used extensively in
peptidomimetic drug design. The cyclopropyl moiety introduces significant conformational
constraints to the peptide backbone, often enhancing metabolic stability and potency in targets
such as HCV NS3/4A protease inhibitors.
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Parameter Data

S)-2-((tert-butoxycarbonyl)amino)-2-
IUPAC Name ®)-2( Y ¥) )
cyclopropylacetic acid

CAS Number 155976-13-9

Molecular Formula

Molecular Weight 215.25 g/mol

Appearance White to off-white crystalline powder

Soluble in MeOH, EtOH, DMSO,
Solubility
; sparingly soluble in water

Spectroscopic Data Analysis[3]
Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR spectrum of Boc-L-cyclopropylglycine is distinct due to the high-field signals of the
cyclopropyl ring protons, which are significantly shielded by the ring current anisotropy.

H NMR (400 MHz, CDCI

)

Note: Chemical shifts (

) are reported in ppm relative to TMS.
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)
Assignment Notes
(ppm) 9
176.5 COOH Carboxylic acid carbonyl.
155.8 NCOO Carbamate carbonyl (Boc).
C(CH
Quaternary carbon of the tert-
80.2
) butyl group.
The chiral center; shifts upfield
58.5 CH relative to leucine/valine due to
ring strain.
C(CH
Methyl carbons of the Boc
28.3 _ _
) group (intense signal).
13.5 Cyclopropyl CH Methine carbon of the ring.
High-field methylene carbons,
35,28 Cyclopropyl CH diagnostic of the cyclopropyl

ring.

Mass Spectrometry (MS)

Mass spectrometry analysis typically utilizes Electrospray lonization (ESI) in positive mode.
The Boc group is acid-labile and thermally sensitive, often leading to characteristic
fragmentation.

« lonization Mode: ESI (+)
e Molecular lon:

o m/z
o m/z (Often the base peak in soft ionization)

o m/z (Dimer formation is common)
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e Key Fragments:

o m/z (Loss of Boc group, formation of free amino acid)

o m/z (Loss of tert-butyl cation)

Infrared Spectroscopy (FT-IR)

e 3350 — 3450 cm

: N-H stretch (broad, carbamate).
e 2970 -3010 cm
: C-H stretch (cyclopropyl C-H is typically >3000 cm
, while alkyl C-H is <3000 cm
).
e 1710-1740 cm
. C=0 stretch (carboxylic acid, broad/strong).

e 1680 - 1700 cm

: C=0 stretch (carbamate/urethane).

Chiral Analysis & Optical Rotation

Enantiomeric purity is critical for this intermediate.
e Specific Rotation

: +35.0° to +41.0° (
, Ethanol).

e Chiral HPLC: Chiralpak AD-H or OD-H columns are typically used with Hexane/IPA gradients
to separate the (L) and (D) enantiomers.
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Experimental Workflows & Protocols
Characterization Logic Diagram

The following diagram illustrates the logical flow for validating the identity and purity of Boc-L-
cyclopropylglycine.
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Caption: Step-wise validation workflow ensuring structural integrity and enantiomeric excess
before downstream application.

Mass Fragmentation Pathway

Understanding the fragmentation helps in interpreting LC-MS data during impurity profiling.
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Caption: Primary ESI(+) fragmentation pathway showing the sequential loss of the Boc

protecting group components.

Protocol: Sample Preparation for NMR

To ensure high-resolution data free from solvent artifacts:

¢ Drying: Dry the sample in a vacuum desiccator over

for at least 4 hours to remove trace water or solvents (MeOH/EtOH) that can obscure the

-proton region.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1344229/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-boc-l-cyclopropylglycine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344229?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Solvent: Dissolve ~10 mg of sample in 0.6 mL of CDCI

(Chloroform-d).

o Note: If solubility is poor or peaks are broad due to hydrogen bonding, use DMSO-d
. Note that in DMSO, the NH doublet will be distinct and shifted downfield (~7.0 ppm).

e Acquisition: Run a standard proton sequence (16 scans) and a C13 sequence (1024 scans
minimum for quaternary carbons).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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characterization-of-boc-I-cyclopropylglycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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